Cas no 116273-51-9 (2-methyl-4-nitro-1H-imidazole-5-carboxylic acid)

• Product Name: 2-methyl-4-nitro-1H-imidazole-5-carboxylic acid
• CAS No: 116273-51-9
• MF: C₅H₅N₃O₄
• MW: 171.110900640488
• CID: 2614407
• PubChem ID: 136227610
• Update Time: 2025-04-21

2-methyl-4-nitro-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-nitro-1H-imidazole-5-carboxylic acid
• 116273-51-9
• 2-METHYL-5-NITRO-1H-IMIDAZOLE-4-CARBOXYLIC ACID
• SCHEMBL5438872
• DTXSID00520995

• Inchi： 1S/C5H5N3O4/c1-2-6-3(5(9)10)4(7-2)8(11)12/h1H3,(H,6,7)(H,9,10)
• InChI Key： ZHXPAPFCABVFBL-UHFFFAOYSA-N
• SMILES： OC(C1=C([N+](=O)[O-])NC(C)=N1)=O

Computed Properties

• Exact Mass: 171.02800565Da
• Monoisotopic Mass: 171.02800565Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 112Ų